Cas no 2138419-58-4 (tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate)

• Product Name: tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate
• CAS No: 2138419-58-4
• MF: C₁₃H₂₂N₄O₄S
• MW: 330.403181552887
• CID: 5611727
• PubChem ID: 165487340
• Update Time: 2025-06-10

tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138419-58-4
• EN300-843456
• tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate

• Inchi： 1S/C13H22N4O4S/c1-5-15-22(19,20)11-8-14-17-7-6-16(9-10(11)17)12(18)21-13(2,3)4/h8,15H,5-7,9H2,1-4H3
• InChI Key： FNSYAWIBBQJMDV-UHFFFAOYSA-N
• SMILES： S(C1C=NN2CCN(C(=O)OC(C)(C)C)CC2=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 330.13617637g/mol
• Monoisotopic Mass: 330.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate

Comprehensive Overview of tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS No. 2138419-58-4)

The compound tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS No. 2138419-58-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique pyrazolo[1,5-a]pyrazine core structure, this molecule serves as a pivotal intermediate in the synthesis of bioactive compounds, particularly those targeting kinase inhibitors and G protein-coupled receptors (GPCRs). Its molecular framework combines a sulfamoyl moiety with a tert-butyl carboxylate group, offering versatile reactivity for further derivatization.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate has surged due to their applications in drug discovery and preclinical development. Researchers are particularly interested in its potential role in modulating signal transduction pathways, a hot topic in oncology and neurology. The compound's ethylsulfamoyl substituent enhances its solubility and bioavailability, making it a valuable candidate for lead optimization in pharmaceutical pipelines.

The synthesis of CAS No. 2138419-58-4 typically involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Its pyrazolo[1,5-a]pyrazine scaffold is synthesized via Pd-catalyzed cross-coupling or microwave-assisted reactions, methodologies frequently searched in academic and industrial databases. This aligns with the growing trend of green chemistry, as researchers seek efficient and sustainable synthetic routes.

From a commercial perspective, tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate is often listed in catalogs of fine chemical suppliers catering to contract research organizations (CROs) and biotech startups. Its pricing and availability are frequently queried in procurement platforms, reflecting its niche yet critical role in high-throughput screening libraries. The compound's CAS registry number (2138419-58-4) ensures unambiguous identification in regulatory and patent documents.

Emerging trends in AI-driven drug design have further highlighted the importance of such small-molecule intermediates. Computational models often utilize pyrazolo[1,5-a]pyrazine derivatives to predict binding affinities or ADMET properties, addressing common search queries like "how to improve drug-likeness of heterocycles." This intersection of cheminformatics and synthetic chemistry underscores the compound's relevance in modern pharmaceutical innovation.

In summary, tert-butyl 3-(ethylsulfamoyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate (CAS No. 2138419-58-4) represents a convergence of structural novelty and practical utility. Its applications span targeted therapy development, fragment-based drug discovery, and molecular probe design, making it a subject of ongoing scientific and commercial interest. As the pharmaceutical industry continues to explore undruggable targets, compounds like this will remain at the forefront of innovative therapeutic solutions.